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molecular formula C12H11BO2 B1205511 4-Biphenylboronic acid CAS No. 5122-94-1

4-Biphenylboronic acid

Cat. No. B1205511
CAS RN: 5122-94-1
M. Wt: 198.03 g/mol
InChI Key: XPEIJWZLPWNNOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07326474B2

Procedure details

5 g of bromobiphenyl was dissolved in 100 mL of tetrahydrofuran(THF), and the solution was cooled to −95° C. Then, 20.2 mL of 1.6M butyllithium was added thereto and stirred for 5 minutes. 24.31 mL of trimethylborate was added thereto at −95° C., and the solution was stirred for 2 hours at −78° C., and for 12 hours at room temperature. Then, 10% HCl solution was added thereto at 0° C. to adjust the pH of the solution to be less than 6, and the solvent was distilled. The reaction product was extracted with ether to obtain biphenylboronic acid. Thereafter, as shown in the following reaction 4, 0.08 g of bromospiro-dimer, 0.034 g of biphenyl boric acid, 0.003 g of Pd(TPP)4 catalyst, 0.11 ml of 2M Na2CO3 were refluxed in 1,2-dimethoxyethane solvent while stirring for 24 hours (Suzuki coupling reaction) to obtain the target compound.
Name
bromobiphenyl
Quantity
5 g
Type
reactant
Reaction Step One
[Compound]
Name
tetrahydrofuran(THF)
Quantity
100 mL
Type
solvent
Reaction Step One
Name
butyllithium
Quantity
20.2 mL
Type
reactant
Reaction Step Two
Name
trimethylborate
Quantity
24.31 mL
Type
reactant
Reaction Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
biphenylboronic acid

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1.C([Li])CCC.C[O:20][B:21](OC)[O:22]C.Cl>>[B:21]([OH:22])([OH:20])[C:6]1[CH:7]=[CH:2][C:3]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)=[CH:4][CH:5]=1

Inputs

Step One
Name
bromobiphenyl
Quantity
5 g
Type
reactant
Smiles
BrC1=C(C=CC=C1)C1=CC=CC=C1
[Compound]
Name
tetrahydrofuran(THF)
Quantity
100 mL
Type
solvent
Smiles
Step Two
Name
butyllithium
Quantity
20.2 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
trimethylborate
Quantity
24.31 mL
Type
reactant
Smiles
COB(OC)OC
Step Four
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-95 °C
Stirring
Type
CUSTOM
Details
stirred for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
at −95° C., and the solution was stirred for 2 hours at −78° C.
Duration
2 h
WAIT
Type
WAIT
Details
for 12 hours at room temperature
Duration
12 h
CUSTOM
Type
CUSTOM
Details
at 0° C.
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled
EXTRACTION
Type
EXTRACTION
Details
The reaction product was extracted with ether

Outcomes

Product
Details
Reaction Time
 5 min
Name
biphenylboronic acid
Type
product
Smiles
B(C=1C=CC(=CC1)C=2C=CC=CC2)(O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.